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Abstract
Echitovenidine is an indole alkaloid first isolated from the fruits of Alstonia venenata R.Br., a

plant species native to India. This technical guide provides a comprehensive overview of the

discovery, natural sources, and known biological activities of Echitovenidine. It includes

detailed information on its physicochemical properties and its inhibitory action on monoamine

oxidase. This document is intended to serve as a foundational resource for researchers and

professionals in the fields of natural product chemistry, pharmacology, and drug development.

Introduction
Echitovenidine is a naturally occurring indole alkaloid that has garnered interest due to its

potential pharmacological activities. This guide synthesizes the available scientific literature to

present a detailed account of its discovery, botanical origins, and key chemical and biological

data.

Discovery
Echitovenidine was first reported in 1966 by a team of researchers including Das, Biemann,

Chatterjee, Ray, and Majumder.[1] They successfully isolated this novel compound from the

fruits of the plant Alstonia venenata.[1]
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Natural Sources
The primary and thus far only known natural source of Echitovenidine is the plant Alstonia

venenata R.Br., a member of the Apocynaceae family.

Botanical Description
Alstonia venenata is a large shrub or small tree that can grow up to 6 meters in height. It is

characterized by simple, membranous, lanceolate leaves arranged in whorls of 3-6. The plant

produces white flowers in terminal sub-umbellate cymes or racemes, which develop into

fusiform follicles containing numerous flattened seeds with a tuft of hair at each end.

Geographical Distribution
Alstonia venenata is found throughout India. Its presence has been documented in the

following states and districts:

Andhra Pradesh: Srikakulam, Visakhapatnam, Vizianagaram, East Godavari, West

Godavari, Krishna, Guntur, Prakasam, Kurnool, Nellore, Kadapa, Anantapur, and Chittoor

districts.

Karnataka: Bengaluru, Chikkamagaluru, and Shivamogga districts.

Kerala: Kannur, Wayanad, Kozhikode, Malappuram, Palakkad, Thrissur, Idukki, Kollam, and

Thiruvananthapuram districts.

Odisha: Ganjam, Boudh, Angul, Kalahandi, Mayurbhanj, Koraput, Bargarh, and Rayagada

districts.

Tamil Nadu: Theni, Dindigul, Coimbatore, The Nilgiris, Kanyakumari, Tirunelveli, and

Villupuram districts.

Telangana: Khammam, Nalgonda, and Mahbubnagar districts.

Physicochemical Properties
Detailed quantitative data on the physicochemical properties of Echitovenidine are limited in

the readily available literature. The following table summarizes the known information.
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Property Data

Molecular Formula C₂₂H₂₈N₂O₄

Melting Point 162-163 °C

Specific Rotation [α]D = -58° (in CHCl₃)

Table 1: Physicochemical Properties of Echitovenidine.

Experimental Protocols
Isolation of Echitovenidine
A specific, detailed experimental protocol for the isolation of Echitovenidine from the fruits of

Alstonia venenata is not explicitly available in the reviewed literature. However, a general

procedure for the extraction of alkaloids from Alstonia species can be outlined as follows. It is

important to note that this is a generalized workflow and would require optimization for the

specific isolation of Echitovenidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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